Cas no 1261481-05-3 (2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl)
2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl
-
- Inchi: 1S/C14H10F3I/c1-9-5-6-12(13(18)7-9)10-3-2-4-11(8-10)14(15,16)17/h2-8H,1H3
- InChI Key: IERCPMWOLCUXDL-UHFFFAOYSA-N
- SMILES: IC1C=C(C)C=CC=1C1C=CC=C(C(F)(F)F)C=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 277
- XLogP3: 5.4
- Topological Polar Surface Area: 0
2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011010964-250mg |
2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl |
1261481-05-3 | 97% | 250mg |
$480.00 | 2023-09-03 | |
| Alichem | A011010964-500mg |
2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl |
1261481-05-3 | 97% | 500mg |
$815.00 | 2023-09-03 | |
| Alichem | A011010964-1g |
2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl |
1261481-05-3 | 97% | 1g |
$1460.20 | 2023-09-03 |
2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl
Recent Advances in the Study of 2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl (CAS: 1261481-05-3) and Its Applications in Chemical Biology and Medicine
The compound 2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl (CAS: 1261481-05-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of 2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl as a versatile intermediate in the synthesis of complex organic molecules, particularly in the construction of biphenyl scaffolds. Its iodine substituent offers a reactive site for further functionalization, while the trifluoromethyl group enhances the compound's metabolic stability and lipophilicity, making it a valuable building block for pharmaceutical agents.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl as a precursor in the synthesis of novel kinase inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against a range of tyrosine kinases, suggesting potential applications in cancer therapy. The researchers employed a combination of computational modeling and high-throughput screening to optimize the compound's structure for enhanced binding affinity and selectivity.
Another significant development involves the use of 2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl in the development of positron emission tomography (PET) tracers. A recent publication in ACS Chemical Neuroscience detailed the synthesis of a fluorine-18 labeled analog of this compound, which showed promising results in imaging studies targeting neurodegenerative diseases. The trifluoromethyl group was found to improve the tracer's blood-brain barrier permeability, a critical factor for central nervous system (CNS) targeting agents.
From a synthetic chemistry perspective, advances in transition-metal-catalyzed cross-coupling reactions have enabled more efficient access to 2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl and its derivatives. A 2022 paper in Organic Letters described a palladium-catalyzed Suzuki-Miyaura coupling protocol that achieved high yields and excellent regioselectivity for this class of compounds. This methodological improvement has significant implications for the scalable production of related bioactive molecules.
Looking forward, the unique properties of 2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl position it as a promising candidate for further medicinal chemistry exploration. Current research directions include investigating its potential as a scaffold for anti-inflammatory agents and exploring its utility in fragment-based drug discovery. The compound's combination of synthetic accessibility and favorable physicochemical properties makes it particularly attractive for these applications.
In conclusion, recent research on 2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl (CAS: 1261481-05-3) has demonstrated its versatility and potential across multiple areas of chemical biology and medicinal chemistry. As synthetic methodologies continue to advance and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in the development of novel therapeutic agents and diagnostic tools.
1261481-05-3 (2-Iodo-4-methyl-3'-(trifluoromethyl)biphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)